Cas no 42105-34-0 (3-Trifluoromethylsulfanyl-pentane-2,4-dione)

• Product Name: 3-Trifluoromethylsulfanyl-pentane-2,4-dione
• CAS No: 42105-34-0
• MF: C₆H₇F₃O₂S
• MW: 200.178791284561
• CID: 3157389
• PubChem ID: 12639397
• Update Time: 2025-10-29

3-Trifluoromethylsulfanyl-pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-Trifluoromethylsulfanyl-pentane-2,4-dione
• 3-(trifluoromethylthio)pentane-2,4-dione
• 3-trifluoromethylthio-2,4-pentanedione
• MFCD07777223
• 42105-34-0
• 3-(trifluoromethylsulfanyl)pentane-2,4-dione
• VUYWKNBMYHLAQH-UHFFFAOYSA-N
• SCHEMBL10580666
• 3-Trifluoromethylthio-2,4-pentanedione; 98%

• MDL： MFCD07777223
• Inchi： 1S/C6H7F3O2S/c1-3(10)5(4(2)11)12-6(7,8)9/h5H,1-2H3
• InChI Key： VUYWKNBMYHLAQH-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C(C(C)=O)C(C)=O

Computed Properties

• Exact Mass: 200.01188512Da
• Monoisotopic Mass: 200.01188512Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.4Ų

3-Trifluoromethylsulfanyl-pentane-2,4-dione Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Additional information on 3-Trifluoromethylsulfanyl-pentane-2,4-dione

3-Trifluoromethylsulfanyl-pentane-2,4-dione (CAS No. 42105-34-0): A Versatile Fluorinated Building Block for Modern Chemistry

3-Trifluoromethylsulfanyl-pentane-2,4-dione (CAS No. 42105-34-0) is an organofluorine compound that has gained significant attention in pharmaceutical and materials science research. This fluorinated β-diketone derivative combines the unique properties of both trifluoromethylthio and 1,3-diketone functional groups, making it a valuable intermediate for various synthetic applications.

The molecular structure of 3-trifluoromethylsulfanyl-2,4-pentanedione features two carbonyl groups at positions 2 and 4, with a SCF3 group at position 3. This arrangement creates multiple reactive sites that can participate in diverse chemical transformations. The trifluoromethylthio moiety (SCF3) is particularly noteworthy as it has become one of the most sought-after functional groups in modern medicinal chemistry due to its high lipophilicity and metabolic stability.

Recent studies highlight the growing importance of fluorinated organic compounds in drug discovery, with the SCF3 group being recognized as a "magic methyl" equivalent that can dramatically improve a molecule's pharmacokinetic properties. Researchers are particularly interested in how 3-trifluoromethylsulfanyl-pentane-2,4-dione can serve as a precursor for heterocyclic compounds with potential biological activity.

In materials science, this compound shows promise for developing advanced functional materials. The combination of fluorine atoms and the diketone structure offers unique electronic properties that could be valuable in creating organic semiconductors or liquid crystal materials. The thermal stability imparted by the trifluoromethylthio group makes derivatives of this compound potentially useful for high-performance applications.

Synthetic chemists value 3-trifluoromethylsulfanyl-pentane-2,4-dione for its versatility in multi-component reactions. It can participate in condensation reactions to form various five- and six-membered heterocycles, which are common scaffolds in many pharmaceutical compounds. The compound's reactivity has been explored in the synthesis of fluorinated pyrazoles and isoxazoles, important classes of compounds in agrochemical and pharmaceutical research.

The growing demand for fluorine-containing compounds in the life sciences has driven innovation in synthetic methods for compounds like 3-trifluoromethylsulfanyl-pentane-2,4-dione. Recent advances in direct trifluoromethylthiolation techniques have made this and related compounds more accessible to researchers. These developments align with current trends in green chemistry, as newer methods often reduce the need for hazardous reagents.

From a commercial perspective, the market for specialty fluorinated compounds continues to expand, with 3-trifluoromethylsulfanyl-pentane-2,4-dione finding applications beyond traditional pharmaceutical uses. The compound's unique properties make it interesting for electronic materials, coatings, and even flavor and fragrance applications where modified volatility and stability are desired.

Quality control of 3-trifluoromethylsulfanyl-pentane-2,4-dione typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial for its performance in subsequent reactions, particularly when used in pharmaceutical synthesis where stringent quality standards apply.

Storage and handling recommendations for 3-trifluoromethylsulfanyl-pentane-2,4-dione follow standard practices for organic compounds. It should be kept in a cool, dry place, protected from moisture and light. While not classified as highly hazardous, proper laboratory safety protocols should always be followed when working with this or any chemical substance.

Future research directions for 3-trifluoromethylsulfanyl-pentane-2,4-dione may explore its potential in catalysis, as a ligand for metal complexes, or in the development of novel fluorinated polymers. The continued interest in fluorine chemistry ensures that this compound will remain relevant in both academic and industrial research settings for years to come.

For researchers working with fluorinated building blocks, understanding the properties and applications of 3-trifluoromethylsulfanyl-pentane-2,4-dione can open new possibilities in molecular design. Its combination of multiple functional groups offers a rare versatility that can streamline synthetic routes to complex fluorine-containing molecules with tailored properties.